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Compound of Interest

Compound Name: 2-cyano-N-methylbenzamide

Cat. No.: B15369029

Disclaimer: No specific safety and handling data for 2-cyano-N-methylbenzamide has been
found in publicly available resources. This guide has been developed by extrapolating
information from the closely related compound, 2-Amino-5-cyano-N,3-dimethylbenzamide, and
other structural analogs. The provided recommendations should be considered precautionary
and may not fully represent the hazards of 2-cyano-N-methylbenzamide. A comprehensive
risk assessment should be conducted before handling this compound.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing an in-depth overview of the potential hazards, safety precautions, and
handling procedures for 2-cyano-N-methylbenzamide. Due to the absence of specific data for
the target compound, this document relies on information from structurally similar molecules to
provide a conservative safety framework.

Hazard Identification and Classification

Based on the data for 2-Amino-5-cyano-N,3-dimethylbenzamide, 2-cyano-N-
methylbenzamide is anticipated to possess the following hazard classifications under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 1: GHS Hazard Classification (Inferred)
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

[rritation irritation

Signal Word: Warning
Hazard Pictograms:
o leialt text

Precautionary Measures

A multi-faceted approach to safety is crucial when handling this compound. The following
precautionary statements are derived from data for analogous compounds and represent best
practices for laboratory safety.[1][2]

Table 2: Precautionary Statements
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Type Code Precautionary Statement

] Wash hands and exposed skin
Prevention P264
thoroughly after handling.

Do not eat, drink or smoke

P270 _ _
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Get medical
Response P301+P317
help.
P330 Rinse mouth.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Store in a well-ventilated
Storage - place. Keep container tightly
closed.
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following measures
are recommended based on the potential hazards.[1][2]

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Rinse with pure water for at least 15 minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
) artificial respiration and consult a doctor
Inhalation . :
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: No specific data is available. Combustion may produce toxic gases such
as carbon oxides and nitrogen oxides.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
Accidental Release:

» Personal Precautions: Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid
contact with skin and eyes. Use personal protective equipment.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/2-amino-5-cyano-n-3-dimethylbenzamide-pd180630122802.html
https://www.echemi.com/sds/2-amino-5-cyano-n-3-dimethylbenzamide-pd180630122802.html
https://www.echemi.com/sds/2-amino-5-cyano-n-3-dimethylbenzamide-pd180630122802.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains. Discharge into the environment must be avoided.[1]

o Methods for Cleaning Up: Collect and arrange disposal. Keep the chemical in suitable,
closed containers for disposal. Remove all sources of ignition. Use spark-proof tools and

explosion-proof equipment.[1]

Experimental Protocols

Detailed experimental protocols for the safety and toxicity testing of 2-cyano-N-
methylbenzamide are not available. However, standard OECD guidelines for testing
chemicals would be followed to determine specific endpoints such as acute oral toxicity (OECD
423), eye irritation (OECD 405), and skin irritation (OECD 404).

Visualizations

The following diagrams illustrate key logical workflows for handling and responding to incidents
involving 2-cyano-N-methylbenzamide.
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Safe Handling Workflow for 2-Cyano-N-Methylbenzamide
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Caption: A logical workflow for the safe handling of chemical compounds.
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Emergency Response for Accidental Exposure
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Caption: A flowchart for responding to accidental chemical exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 2-Cyano-N-Methylbenzamide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15369029#safety-and-handling-precautions-for-2-
cyano-n-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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